![molecular formula C15H14ClNO2 B3024860 2-chloro-N-[4-(3-methylphenoxy)phenyl]acetamide CAS No. 69838-52-4](/img/structure/B3024860.png)
2-chloro-N-[4-(3-methylphenoxy)phenyl]acetamide
Overview
Description
“2-chloro-N-[4-(3-methylphenoxy)phenyl]acetamide” is a chemical compound with the CAS Number: 69838-52-4 . It has a molecular weight of 275.73 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The IUPAC Name for this compound is this compound . The InChI Code is 1S/C15H14ClNO2/c1-11-3-2-4-14(9-11)19-13-7-5-12(6-8-13)17-15(18)10-16/h2-9H,10H2,1H3,(H,17,18) .Physical And Chemical Properties Analysis
The compound is a powder that is stored at room temperature . It has a molecular weight of 275.73 .Scientific Research Applications
2-chloro-N-[4-(3-methylphenoxy)phenyl]acetamide has been used in a variety of scientific research applications, including the synthesis of other compounds, the study of enzyme-catalyzed reactions, and the study of protein-ligand interactions. It has also been used in the synthesis of pharmaceuticals, agrochemicals, and other industrial compounds.
Mechanism of Action
Target of Action
It is known that similar compounds often interact with specific enzymes or receptors in the body, altering their function .
Mode of Action
It is likely that the compound interacts with its targets through a combination of covalent and non-covalent interactions, leading to changes in the target’s function .
Biochemical Pathways
Similar compounds have been shown to affect various metabolic and signaling pathways, leading to downstream effects such as altered gene expression or enzyme activity .
Pharmacokinetics
The compound’s bioavailability is likely influenced by factors such as its chemical structure, formulation, and route of administration .
Result of Action
Similar compounds have been shown to induce a range of effects, from changes in cell morphology to altered cellular function .
Action Environment
The action, efficacy, and stability of 2-chloro-N-[4-(3-methylphenoxy)phenyl]acetamide are likely influenced by various environmental factors. These may include the pH and temperature of the surrounding environment, the presence of other compounds, and the specific characteristics of the target cells or tissues .
Advantages and Limitations for Lab Experiments
The use of 2-chloro-N-[4-(3-methylphenoxy)phenyl]acetamide has several advantages for laboratory experiments. It is a relatively inexpensive reagent, and is readily available. It is also relatively stable, and can be stored for long periods of time without decomposition. However, it can be difficult to purify, and can be toxic if handled improperly.
Future Directions
The use of 2-chloro-N-[4-(3-methylphenoxy)phenyl]acetamide in scientific research has been limited, and there are many potential future directions for its use. For example, it could be used to study the effects of enzyme inhibition on cellular processes, such as signal transduction and gene expression. It could also be used to study the effects of enzyme inhibition on drug metabolism, and to develop new drugs or therapies targeting specific enzymes. Additionally, it could be used to study the effects of enzyme inhibition on disease processes, such as cancer and neurodegenerative diseases. Finally, it could be used to develop new methods for the synthesis of pharmaceuticals and other compounds.
Safety and Hazards
The compound is labeled with the GHS05 and GHS07 pictograms, indicating that it can cause harm if swallowed (H302), cause skin irritation (H315), cause serious eye damage (H318), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), not eating, drinking or smoking when using this product (P270), using protective gloves/protective clothing/eye protection/face protection (P280), and others .
properties
IUPAC Name |
2-chloro-N-[4-(3-methylphenoxy)phenyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14ClNO2/c1-11-3-2-4-14(9-11)19-13-7-5-12(6-8-13)17-15(18)10-16/h2-9H,10H2,1H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LKKVQLUPJCNHKZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)OC2=CC=C(C=C2)NC(=O)CCl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90504143 |
Source
|
| Record name | 2-Chloro-N-[4-(3-methylphenoxy)phenyl]acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90504143 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
275.73 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
69838-52-4 |
Source
|
| Record name | 2-Chloro-N-[4-(3-methylphenoxy)phenyl]acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90504143 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
